Cas no 57857-86-0 (rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benze ne)

• Product Name: rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benze ne
• CAS No: 57857-86-0
• MF: C₁₃H₁₇IO
• MW: 316.177956342697
• CID: 6536413
• Update Time: 2025-10-29

rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benze ne Chemical and Physical Properties

Names and Identifiers

• rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benze ne
• Benzene, [[(2-iodocyclohexyl)oxy]methyl]-, trans- (9CI)

• Inchi： 1S/C13H17IO/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2/t12-,13-/m1/s1
• InChI Key： QVNKXHYZMIFDCQ-CHWSQXEVSA-N
• SMILES： C1(CO[C@@H]2CCCC[C@H]2I)=CC=CC=C1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 346.7±35.0 °C(Predicted)

Additional information on rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benze ne

Chemical Overview of rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benzene (CAS No. 57857-86-0)

The compound rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benzene, identified by the CAS registry number 57857-86-0, is a structurally complex organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benzene consists of a benzene ring connected to a methylene group (-CH₂-) that is further linked to an oxygen atom. This oxygen atom is bonded to a cyclohexane ring substituted with an iodine atom at the 2-position. The stereochemistry of the cyclohexane ring is specified as (1R,2R), indicating a specific spatial arrangement of substituents that is critical for its reactivity and applications.

Recent studies have highlighted the importance of this compound in the development of novel materials with tailored properties. For instance, researchers have explored its use as a building block in the synthesis of advanced polymers and nanoparticles. The iodine substituent on the cyclohexane ring plays a pivotal role in these applications, as it can undergo various substitution reactions to introduce functional groups that enhance material properties such as conductivity, biocompatibility, and mechanical strength.

In addition to its role in materials science, rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benzene has garnered attention in the field of medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent research has focused on its ability to serve as a precursor for drug delivery systems and imaging agents, leveraging its stereochemical properties to improve targeting efficiency and reduce off-target effects.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Key steps include the preparation of the cyclohexane derivative with the desired stereochemistry and subsequent functionalization to introduce the benzene moiety. Advanced techniques such as enantioselective catalysis and stereoselective coupling reactions have been employed to ensure high yields and purity.

From an environmental perspective, understanding the fate and transport of rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benzene in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have investigated its degradation pathways under different conditions, providing insights into its persistence in soil and aquatic environments. These findings are essential for developing strategies to mitigate any adverse effects associated with its use.

In conclusion, rac-({[(1R,2R)-2-iodocyclohexyl]oxy}methyl)benzene (CAS No. 57857-86-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing technological and therapeutic innovations.